Cas no 2305485-32-7 (4-phenylpiperazine-1-sulfonyl fluoride)

• Product Name: 4-phenylpiperazine-1-sulfonyl fluoride
• CAS No: 2305485-32-7
• MF: C₁₀H₁₃FN₂O₂S
• MW: 244.285824537277
• CID: 5379714
• PubChem ID: 139015665
• Update Time: 2025-05-23

4-phenylpiperazine-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-1-piperazinesulfonyl fluoride
• 4-phenylpiperazine-1-sulfonyl fluoride

• Inchi： 1S/C10H13FN2O2S/c11-16(14,15)13-8-6-12(7-9-13)10-4-2-1-3-5-10/h1-5H,6-9H2
• InChI Key： RJADPTMWQJOFGX-UHFFFAOYSA-N
• SMILES： N1(S(F)(=O)=O)CCN(C2=CC=CC=C2)CC1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 385.2±52.0 °C(Predicted)
• pka: 4.75±0.40(Predicted)

Additional information on 4-phenylpiperazine-1-sulfonyl fluoride

4-Phenylpiperazine-1-sulfonyl Fluoride (CAS No. 2305485-32-7): A Versatile Sulfonyl Fluoride Reagent in Medicinal Chemistry

4-Phenylpiperazine-1-sulfonyl fluoride (CAS 2305485-32-7) is an emerging sulfonyl fluoride derivative that has gained significant attention in modern drug discovery and chemical biology. As a member of the piperazine sulfonyl fluoride family, this compound exhibits unique reactivity patterns that make it valuable for covalent inhibitor design and proteome profiling applications. The growing interest in sulfur(VI) fluoride exchange (SuFEx) chemistry has further highlighted the importance of such reagents in pharmaceutical research.

The molecular structure of 4-phenylpiperazine-1-sulfonyl fluoride combines a phenylpiperazine scaffold with a highly reactive sulfonyl fluoride group. This combination provides both pharmacological relevance (through the piperazine moiety) and chemical versatility (via the sulfonyl fluoride warhead). Recent studies suggest that such piperazine-based sulfonyl fluorides show improved stability compared to simpler aliphatic analogs while maintaining sufficient reactivity for various bioconjugation applications.

In medicinal chemistry applications, 4-phenylpiperazine-1-sulfonyl fluoride serves as a valuable building block for developing covalent protein modifiers. The compound's sulfonyl fluoride group can selectively react with nucleophilic amino acid residues (particularly tyrosine, lysine, and histidine) under physiological conditions. This property has made it attractive for creating targeted covalent inhibitors, especially in kinase and protease drug discovery programs where piperazine derivatives often show good target affinity.

The synthetic utility of CAS 2305485-32-7 extends beyond drug discovery into materials science. Researchers have utilized similar sulfonyl fluoride compounds for surface functionalization and polymer modification due to their ability to form stable linkages with various nucleophiles. The phenylpiperazine component in this particular derivative may offer additional advantages in creating functional materials with specific electronic or biological properties.

From a safety perspective, proper handling of 4-phenylpiperazine-1-sulfonyl fluoride requires standard laboratory precautions for reactive chemical intermediates. While not classified as highly hazardous, the compound's sulfonyl fluoride group warrants careful handling to avoid moisture exposure and ensure proper ventilation during use. Storage recommendations typically suggest anhydrous conditions at room temperature for optimal stability.

The commercial availability of 4-phenylpiperazine-1-sulfonyl fluoride has increased in recent years to meet growing demand from pharmaceutical and biotechnology sectors. Current market trends indicate rising interest in SuFEx-compatible building blocks, with this compound being particularly sought after for CNS drug discovery due to the phenylpiperazine moiety's historical success in neuropharmacology. Several contract research organizations now include it in their fragment-based drug discovery libraries.

Analytical characterization of CAS 2305485-32-7 typically involves NMR spectroscopy (particularly ¹⁹F NMR for the sulfonyl fluoride group), mass spectrometry, and HPLC purity analysis. The compound's stability under various conditions has been the subject of recent investigations, with studies demonstrating reasonable stability in anhydrous organic solvents but gradual hydrolysis in aqueous environments—a property that can be advantageous for controlled reactivity in biological systems.

Future research directions for 4-phenylpiperazine-1-sulfonyl fluoride may explore its potential in chemical biology probes and proteomics applications. The combination of a pharmacophore-like piperazine core with a click chemistry-compatible sulfonyl fluoride presents opportunities for developing novel activity-based protein profiling reagents. Additionally, its application in covalent fragment screening platforms could help identify new drug targets in complex biological systems.

For researchers considering 4-phenylpiperazine-1-sulfonyl fluoride for their projects, several key considerations emerge: the compound's reactivity profile differs from classical piperazine derivatives due to the sulfonyl fluoride group; its application in covalent drug discovery requires careful kinetic studies; and its storage conditions significantly impact shelf life. These factors contribute to its growing but specialized use in cutting-edge chemical biology and medicinal chemistry research.